2-(2,2,2-trifluoroethyl)cyclohexane-1-carbaldehyde, Mixture of diastereomers
Description
2-(2,2,2-trifluoroethyl)cyclohexane-1-carbaldehyde is a chemical compound with the CAS Number: 2613382-06-0 . It has a molecular weight of 194.2 and its IUPAC name is 2-(2,2,2-trifluoroethyl)cyclohexane-1-carbaldehyde . The compound is a mixture of diastereomers .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13F3O/c10-9(11,12)5-7-3-1-2-4-8(7)6-13/h6-8H,1-5H2 . This indicates that the molecule consists of a cyclohexane ring with a carbaldehyde (CHO) group and a 2,2,2-trifluoroethyl group attached to it .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2,2-trifluoroethyl)cyclohexane-1-carbaldehyde, Mixture of diastereomers involves the reaction of cyclohexanone with 2,2,2-trifluoroethylmagnesium bromide followed by oxidation of the resulting alcohol to the aldehyde.", "Starting Materials": [ "Cyclohexanone", "2,2,2-trifluoroethylmagnesium bromide", "Diethyl ether", "Sodium sulfate", "Sodium chloride", "Sodium bicarbonate", "Magnesium sulfate", "Sodium sulfate anhydrous", "Methanol", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Chloroform", "Sodium dichromate", "Water" ], "Reaction": [ "Step 1: Preparation of 2,2,2-trifluoroethylmagnesium bromide", "2,2,2-trifluoroethylmagnesium bromide is prepared by reacting 2,2,2-trifluoroethyl bromide with magnesium in diethyl ether.", "Step 2: Addition of 2,2,2-trifluoroethylmagnesium bromide to cyclohexanone", "2,2,2-trifluoroethylmagnesium bromide is added dropwise to a solution of cyclohexanone in diethyl ether at -78°C. The reaction mixture is then allowed to warm to room temperature and stirred for several hours.", "Step 3: Workup", "The reaction mixture is quenched with saturated sodium chloride solution and extracted with chloroform. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure.", "Step 4: Oxidation of the alcohol to the aldehyde", "The resulting alcohol is oxidized to the aldehyde using sodium dichromate in acetic acid and water. The reaction mixture is stirred at room temperature for several hours and then quenched with sodium bicarbonate solution. The organic layer is extracted with chloroform, washed with water, dried over magnesium sulfate, and concentrated under reduced pressure.", "Step 5: Purification", "The crude product is purified by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
CAS RN |
2613382-06-0 |
Molecular Formula |
C9H13F3O |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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